N-(4-fluorophenyl)-N-methyl-2-(3-(morpholinosulfonyl)-2-oxopyridin-1(2H)-yl)acetamide
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Overview
Description
N-(4-fluorophenyl)-N-methyl-2-(3-(morpholinosulfonyl)-2-oxopyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C18H20FN3O5S and its molecular weight is 409.43. The purity is usually 95%.
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Scientific Research Applications
DNA and Protein Binding Studies
Research involving derivatives of N-(4-fluorophenyl)-N-methyl-2-(3-(morpholinosulfonyl)-2-oxopyridin-1(2H)-yl)acetamide has been conducted in the context of DNA and protein binding. Specifically, studies have synthesized novel paracetamol derivatives, including similar compounds, and explored their interactions with calf thymus DNA and bovine serum albumin (BSA). These studies reveal that such compounds can intercalate with DNA and exhibit strong binding with proteins, suggesting potential applications in biochemical and pharmaceutical research (Raj, 2020).
Synthesis and Pharmacological Activities
Another area of research focuses on the synthesis of related compounds and their pharmacological activities. For example, studies have synthesized thiazolyl N-benzyl-substituted acetamide derivatives, including compounds with structural similarities to this compound. These compounds have been evaluated for their Src kinase inhibitory and anticancer activities, offering insights into potential therapeutic applications (Fallah-Tafti et al., 2011).
Antifungal and Antibacterial Agents
Compounds structurally related to this compound have been identified as potential antifungal and antibacterial agents. Research has identified derivatives that exhibit fungicidal activity against Candida and Aspergillus species. This suggests the potential of these compounds in developing new antifungal therapies (Bardiot et al., 2015).
Insecticidal Properties
The exploration of pyridine derivatives, structurally similar to this compound, has led to discoveries in the field of insecticides. These compounds have shown notable insecticidal activities against specific pests, such as the cowpea aphid, opening avenues for their use in agricultural pest control (Bakhite et al., 2014).
Mechanism of Action
Properties
IUPAC Name |
N-(4-fluorophenyl)-N-methyl-2-(3-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O5S/c1-20(15-6-4-14(19)5-7-15)17(23)13-21-8-2-3-16(18(21)24)28(25,26)22-9-11-27-12-10-22/h2-8H,9-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJKQQEACXAXVGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)F)C(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.